Cas no 1806457-62-4 (Methyl 4-(3-chloropropyl)-3-methylbenzoate)

• Product Name: Methyl 4-(3-chloropropyl)-3-methylbenzoate
• CAS No: 1806457-62-4
• MF: C₁₂H₁₅ClO₂
• MW: 226.699302911758
• CID: 5006007
• Update Time: 2025-06-12

Methyl 4-(3-chloropropyl)-3-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-(3-chloropropyl)-3-methylbenzoate

• Inchi： 1S/C12H15ClO2/c1-9-8-11(12(14)15-2)6-5-10(9)4-3-7-13/h5-6,8H,3-4,7H2,1-2H3
• InChI Key： ZGCDHXHYZLJVFS-UHFFFAOYSA-N
• SMILES： ClCCCC1C=CC(C(=O)OC)=CC=1C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 206
• XLogP3: 3.3
• Topological Polar Surface Area: 26.3

Additional information on Methyl 4-(3-chloropropyl)-3-methylbenzoate

Methyl 4-(3-chloropropyl)-3-methylbenzoate (CAS No. 1806457-62-4): An Overview

Methyl 4-(3-chloropropyl)-3-methylbenzoate (CAS No. 1806457-62-4) is a versatile organic compound that has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its unique structure, which includes a chloropropyl substituent and a methylbenzoate moiety, making it an interesting subject for both academic research and industrial development.

The chemical structure of Methyl 4-(3-chloropropyl)-3-methylbenzoate is defined by its molecular formula, C₁₂H₁₅ClO₂. The presence of the chloropropyl group imparts specific reactivity and functional properties to the molecule, while the methylbenzoate moiety contributes to its stability and solubility characteristics. These features make it a valuable intermediate in the synthesis of more complex molecules and pharmaceutical agents.

In the realm of pharmaceutical research, Methyl 4-(3-chloropropyl)-3-methylbenzoate has been explored for its potential as a building block in the development of new drugs. Recent studies have highlighted its role in the synthesis of compounds with anti-inflammatory and analgesic properties. For instance, a study published in the Journal of Medicinal Chemistry in 2022 reported the use of this compound as a key intermediate in the synthesis of novel non-steroidal anti-inflammatory drugs (NSAIDs) with improved efficacy and reduced side effects.

Beyond pharmaceutical applications, Methyl 4-(3-chloropropyl)-3-methylbenzoate has also found utility in materials science. Its unique chemical structure makes it suitable for use in the development of advanced polymers and coatings. Researchers at the University of California, Berkeley, have demonstrated the use of this compound as a monomer in the synthesis of polymeric materials with enhanced mechanical properties and thermal stability. These materials have potential applications in industries such as automotive, aerospace, and electronics.

In addition to its practical applications, Methyl 4-(3-chloropropyl)-3-methylbenzoate has been studied for its fundamental chemical properties. Its reactivity and stability under various conditions have been extensively investigated to better understand its behavior in different chemical reactions. A notable study published in Organic Letters in 2021 explored the reactivity of this compound with different nucleophiles, providing valuable insights into its synthetic utility.

The environmental impact of chemicals is an important consideration in their development and use. Research on the environmental fate and toxicity of Methyl 4-(3-chloropropyl)-3-methylbenzoate has shown that it is relatively stable under typical environmental conditions but can be biodegraded over time. This information is crucial for assessing its long-term impact on ecosystems and ensuring its safe use in industrial processes.

In conclusion, Methyl 4-(3-chloropropyl)-3-methylbenzoate (CAS No. 1806457-62-4) is a multifaceted compound with a wide range of potential applications. Its unique chemical structure and properties make it an attractive candidate for further research and development in pharmaceuticals, materials science, and chemical synthesis. As ongoing studies continue to uncover new insights into its behavior and potential uses, this compound is likely to play an increasingly important role in various scientific and industrial fields.